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Introduction
Diabetic neuropathy is a common and debilitating complication of diabetes, characterized by

progressive nerve damage and a decline in nerve function. One of the key pathogenic

mechanisms implicated in diabetic neuropathy is the overactivation of the polyol pathway.

Under hyperglycemic conditions, the enzyme aldose reductase converts excess glucose to

sorbitol, which then accumulates intracellularly. This process leads to osmotic stress, depletion

of essential co-factors like NADPH, and increased oxidative stress, all of which contribute to

nerve cell injury and impaired nerve conduction.[1][2][3]

Risarestat (the active form of which is Ranirestat) is a potent aldose reductase inhibitor (ARI).

By blocking the first and rate-limiting enzyme of the polyol pathway, Risarestat aims to prevent

the accumulation of sorbitol and thereby mitigate the downstream pathological effects in nerve

tissues.[1][4] A primary endpoint for assessing the efficacy of therapeutic interventions like

Risarestat in diabetic neuropathy is the measurement of nerve conduction velocity (NCV).

NCV is a sensitive and non-invasive electrophysiological technique used to evaluate the speed

at which electrical impulses travel along a nerve, providing a quantitative measure of nerve

health and function.[5][6][7][8] A decrease in NCV is a hallmark of diabetic neuropathy,

reflecting demyelination and axonal damage.[9]
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These application notes provide a detailed protocol for measuring nerve conduction velocity to

assess the therapeutic effects of Risarestat in both preclinical and clinical settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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